N-(2,6-dimethylphenyl)-3-(4-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(2,6-dimethylphenyl)-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C17H16N2O3/c1-12-4-3-5-13(2)17(12)18-16(20)11-8-14-6-9-15(10-7-14)19(21)22/h3-11H,1-2H3,(H,18,20)/b11-8+
• InChI Key: UQLOSCAWBRMYOG-DHZHZOJOSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C(=CC=C1)C)NC(=O)/C=C/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

N-(2,6-dimethylphenyl)-3-(4-nitrophenyl)acrylamide, commonly known as DNPAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

DNPAA has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It exhibits inhibitory activity against various enzymes, including cholinesterases and tyrosinase, which are involved in the development of Alzheimer's disease and skin pigmentation disorders, respectively. DNPAA has also been shown to have anticancer activity by inducing apoptosis in cancer cells.
In addition to its medicinal applications, DNPAA has also been studied for its potential use in materials science. It has been shown to have fluorescent properties, making it useful as a fluorescent probe for detecting metal ions.

Mechanism of Action

The mechanism of action of DNPAA is not fully understood, but it is believed to involve the inhibition of enzyme activity through binding to the active site of the enzyme. This leads to the disruption of the enzyme's catalytic function, resulting in the inhibition of the enzyme's biological activity.
Biochemical and Physiological Effects:
DNPAA has been shown to have both biochemical and physiological effects. In terms of its biochemical effects, it has been shown to inhibit the activity of various enzymes, including cholinesterases and tyrosinase. In terms of its physiological effects, it has been shown to induce apoptosis in cancer cells and exhibit fluorescent properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DNPAA in lab experiments is its inhibitory activity against various enzymes, making it useful for studying enzyme function and inhibition. However, one limitation of using DNPAA is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving DNPAA. One area of interest is the development of DNPAA-based fluorescent probes for detecting metal ions. Another area of interest is the development of DNPAA-based inhibitors for enzymes involved in various diseases, including Alzheimer's disease and cancer. Additionally, further research is needed to fully understand the mechanism of action of DNPAA and its potential applications in various fields.

Synthesis Methods

DNPAA is synthesized through the reaction between 2,6-dimethylaniline and 4-nitrobenzaldehyde in the presence of acetic acid and acetic anhydride. The reaction is carried out under reflux conditions, and the resulting product is purified through recrystallization.